Cas no 2248297-14-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,7,8,9-tetrahydro-5H-benzo[7]annulene-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,7,8,9-tetrahydro-5H-benzo[7]annulene-5-carboxylate
• CAS No: 2248297-14-3
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 6055222
• PubChem ID: 165719246
• Update Time: 2025-06-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,7,8,9-tetrahydro-5H-benzo[7]annulene-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518028
• 2248297-14-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,7,8,9-tetrahydro-5H-benzo[7]annulene-5-carboxylate

• Inchi： 1S/C20H17NO4/c22-18-15-10-5-6-11-16(15)19(23)21(18)25-20(24)17-12-4-2-8-13-7-1-3-9-14(13)17/h1,3,5-7,9-11,17H,2,4,8,12H2
• InChI Key： PYBHHLBIKBUZIS-UHFFFAOYSA-N
• SMILES： O(C(C1C2C=CC=CC=2CCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 335.11575802g/mol
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,7,8,9-tetrahydro-5H-benzo[7]annulene-5-carboxylate

Compound CAS No. 2248297-14-3: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 6,7,8,9-Tetrahydro-5H-Benzo[7]Annulene-5-Carboxylate

The compound with CAS number 2248297-14-3, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6,7,8,9-tetrahydro-5H-benzo[7]annulene-5-carboxylate, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of annulenes and isoindoles, which have garnered significant attention in the fields of organic chemistry and materials science due to their potential applications in drug discovery and advanced materials.

The molecular structure of this compound is characterized by a benzo[7]annulene ring system fused with an isoindole moiety. The benzo[7]annulene component is a polycyclic aromatic hydrocarbon with a seven-membered ring system, while the isoindole fragment introduces a dioxo functionality that enhances the compound's reactivity and stability. The combination of these structural elements makes this compound a promising candidate for various chemical transformations and applications.

Recent studies have highlighted the potential of benzo[7]annulenes in the development of novel pharmaceutical agents. For instance, researchers have explored the use of benzo[7]annulene derivatives as scaffolds for designing bioactive molecules with improved pharmacokinetic properties. The presence of the isoindole group in this compound further enhances its versatility by introducing additional functional groups that can be exploited for medicinal chemistry purposes.

In terms of synthesis, the preparation of this compound involves a multi-step process that typically includes Friedel-Crafts alkylation, oxidative coupling, and cyclization reactions. The synthesis pathway has been optimized to achieve high yields and selectivity, making it feasible for large-scale production in research settings.

The compound's unique electronic properties have also made it a subject of interest in materials science. Its extended conjugated system enables efficient charge transport and optical properties, which are desirable for applications in organic electronics such as light-emitting diodes (LEDs) and photovoltaic devices.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the benzo[7]annulene moiety exhibits significant aromaticity and diradical character under certain conditions, which could be harnessed for designing novel radical-based materials.

In summary, the compound with CAS number 2248297-14-3, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 6,7,8,9-tetrahydro-5H-benzo[7]annulene-carboxylate, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in organic chemistry